Cas no 860642-62-2 (860642-62-2)

• Product Name: 860642-62-2
• CAS No: 860642-62-2
• MF: C₁₈H₂₁FO₅
• MW: 336.354749441147
• CID: 662648
• Update Time: 2023-11-18

860642-62-2 Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylic acid, 3-(4-fluorophenyl)-4-oxo-, diethylester, (1R,2R,3S)-rel-
• (1S,2S,3R)-diethyl 3-(4-fluorophenyl)-4-oxocyclohexane-1,2-dicarboxylate
• CID 126969430
• 1,2-Cyclohexanedicarboxylic acid, 3-(4-fluorophenyl)-4-oxo-, 1,2-diethyl ester, (1R,2R,3S)-rel-
• 860642-62-2

• Inchi： 1S/C18H21FO5/c1-3-23-17(21)13-9-10-14(20)15(16(13)18(22)24-4-2)11-5-7-12(19)8-6-11/h5-8,13,15-16H,3-4,9-10H2,1-2H3/t13-,15-,16-/m1/s1
• InChI Key： BVNQPMYHIBQWQA-FVQBIDKESA-N
• SMILES： FC1C=CC(=CC=1)[C@@H]1C(CC[C@@H](C(=O)OCC)[C@H]1C(=O)OCC)=O

Computed Properties

• Exact Mass: 336.137
• Monoisotopic Mass: 336.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 445.5±45.0 °C(Predicted)